Cas no 922-16-7 (2-Propenoic acid, 3-chloro-2-methyl-, methyl ester)

• Product Name: 2-Propenoic acid, 3-chloro-2-methyl-, methyl ester
• CAS No: 922-16-7
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• CID: 741855
• PubChem ID: 54075272
• Update Time: 2025-04-19

2-Propenoic acid, 3-chloro-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-chloro-2-methyl-, methyl ester
• Methyl 3-chloro-2-methyl-2-propenoate
• 922-16-7
• DTXSID401288566

• Inchi： 1S/C5H7ClO2/c1-4(3-6)5(7)8-2/h3H,1-2H3
• InChI Key： MJFYKGUKOYPESV-UHFFFAOYSA-N
• SMILES： ClC=C(C(=O)OC)C

Computed Properties

• Exact Mass: 134.0134572g/mol
• Monoisotopic Mass: 134.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų